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Compound of Interest

Compound Name: Coelichelin

Cat. No.: B1225944

Disclaimer: As of December 2025, a specific Safety Data Sheet (SDS) for Coelichelin, a
tetrapeptide hydroxamate siderophore, is not publicly available.[1] The following guidelines are
based on general best practices for handling novel peptide compounds and chemicals with
unknown toxicological properties. It is imperative that a comprehensive, site-specific risk
assessment is conducted by qualified personnel before any handling, storage, or disposal of
Coelichelin. Always consult with your institution's Environmental Health and Safety (EHS)
department for guidance.

Coelichelin is a siderophore isolated from Streptomyces coelicolor, playing a role in iron
acquisition for the bacterium.[1] While its specific hazards are not well-documented, its function
as a metal-chelating agent and its classification as a novel peptide necessitate cautious
handling to minimize potential exposure to researchers, scientists, and drug development
professionals.

Physicochemical Properties of Coelichelin

The following data for Coelichelin has been compiled from publicly available chemical
databases.
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Property Value Source
Molecular Formula C21H39N7011 PubChem[1]
Molecular Weight 565.6 g/mol PubChem[1]

(2S)-2-[[(2R)-2-amino-5-
[formyl(hydroxy)amino]pentano
ylJamino]-5-[[(2R,3R)-2-

IUPAC Name [[(2R)-2-amino-5- PubChem[1]
[formyl(hydroxy)amino]pentano
ylJamino]-3-hydroxybutanoyl]-

hydroxyamino]pentanoic acid

Siderophore, Bacterial
Known Roles ] PubChem[1]
Metabolite

Recommended Personal Protective Equipment
(PPE) and Handling Procedures

Given the absence of specific toxicological data, a conservative approach to PPE is required.
The following recommendations are based on guidelines for handling potentially hazardous
chemicals and novel peptides.[2][3]

Engineering Controls
e Fume Hood: All work involving solid (powder) Coelichelin or the creation of solutions should

be performed in a certified chemical fume hood to prevent inhalation of aerosols or dust.

o Ventilation: Ensure the laboratory is well-ventilated.

Personal Protective Equipment (PPE)

» Hand Protection: Double-gloving with nitrile gloves is recommended.[3] Nitrile gloves offer
good resistance to a range of chemicals. Ensure to change gloves immediately if they
become contaminated.
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e Eye and Face Protection: Chemical safety goggles with side shields are mandatory.[4] If
there is a significant risk of splashes, a full-face shield should be worn in addition to goggles.

e Body Protection: Alab coat is required. For procedures with a higher risk of contamination, a
disposable, low-permeability gown with long sleeves and tight-fitting cuffs is recommended.

o Respiratory Protection: If work cannot be conducted within a fume hood, or if there is a risk
of generating dust or aerosols, a NIOSH-approved respirator (e.g., an N95 or higher) should
be used.[5]

Operational and Disposal Plan

A clear, step-by-step plan is crucial for minimizing risk during the entire lifecycle of Coelichelin
in the laboratory.

Experimental Workflow and Safety

The following diagram outlines a general workflow for handling a novel chemical like
Coelichelin, emphasizing safety at each step.
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Caption: General workflow for safely handling novel chemical compounds.
Step-by-Step Guidance
e Receiving and Storage:

o Upon receipt, inspect the container for any damage.

o Store Coelichelin in a cool, dry, and well-ventilated area, away from incompatible
materials. The storage container should be clearly labeled.

e Handling and Preparation:

o Always handle Coelichelin within a chemical fume hood.
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o To prevent creating dust, avoid grinding or crushing the solid material.

o When preparing solutions, add the solid slowly to the solvent to avoid splashing.

e Spill Management:

o In case of a small spill, carefully clean the area using appropriate absorbent materials
while wearing full PPE.

o For larger spills, evacuate the area and contact your institution's EHS department
immediately.

e Disposal Plan:

o All waste contaminated with Coelichelin (e.g., gloves, pipette tips, absorbent pads) must
be considered hazardous waste.

o Dispose of all waste in clearly labeled, sealed containers according to your institution's
and local regulations for chemical waste. Do not mix with general or biohazardous waste.

By adhering to these general safety principles and conducting a thorough risk assessment,
researchers can handle Coelichelin and other novel compounds with a high degree of safety,
ensuring the protection of both personnel and the research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Handling Information for
Coelichelin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1225944#personal-protective-equipment-for-
handling-coelichelin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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